Cas no 17078-72-7 (Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-)
![Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/17078-72-7x500.png)
17078-72-7 structure
Product name:Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
- 4-((4-methoxyphenyl)sulfonyl)aniline
- DTXSID70877165
- 17078-72-7
- SCHEMBL10923791
- 4-(4-methoxyphenyl)sulfonylaniline
- CHEMBL143754
- YYLYFXLKPZKSKS-UHFFFAOYSA-N
- 4-(4-Methoxy-benzenesulfonyl)-phenylamine
-
- Inchi: InChI=1S/C13H13NO3S/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12/h2-9H,14H2,1H3
- InChI Key: YYLYFXLKPZKSKS-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)N
Computed Properties
- Exact Mass: 263.06169
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Related Literature
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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Dandan Chen,Ye Liu,Guoyang Gao,Zhihe Liu,Guofeng Wang,Changfeng Wu,Xiaofeng Fang J. Mater. Chem. B, 2021,9, 4826-4831
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Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
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